Cas no 51954-52-0 (Pyridine, 5-methyl-2-[(4-methylphenyl)sulfonyl]-)
51954-52-0 structure
Product Name:Pyridine, 5-methyl-2-[(4-methylphenyl)sulfonyl]-
CAS No:51954-52-0
MF:C13H13NO2S
MW:247.3128221035
CID:1575398
Update Time:2024-08-24
Pyridine, 5-methyl-2-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- Pyridine, 5-methyl-2-[(4-methylphenyl)sulfonyl]-
- 5-methyl-2-tosylpyridine
- 5-Methyl-2-[(4-methylphenyl)sulfonyl]pyridine
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- Inchi: 1S/C13H13NO2S/c1-10-3-6-12(7-4-10)17(15,16)13-8-5-11(2)9-14-13/h3-9H,1-2H3
- InChI Key: OWNRCUDGGYRAKP-UHFFFAOYSA-N
- SMILES: C1(S(C2=CC=C(C)C=C2)(=O)=O)=NC=C(C)C=C1
Computed Properties
- Exact Mass: 247.06679
Experimental Properties
- Density: 1.214±0.06 g/cm3(Predicted)
- Melting Point: 148-150 °C
- Boiling Point: 423.5±40.0 °C(Predicted)
- PSA: 47.03
- pka: -1.31±0.29(Predicted)
Pyridine, 5-methyl-2-[(4-methylphenyl)sulfonyl]- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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